Cas no 180471-54-9 (Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-)

• Product Name: Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-
• CAS No: 180471-54-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1371598
• Update Time: 2024-08-16

Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(1H-pyrazol-1-yl)-, (1S,2S)-

• Inchi： 1S/C9H14N2O/c12-9-5-2-1-4-8(9)11-7-3-6-10-11/h3,6-9,12H,1-2,4-5H2/t8-,9-/m0/s1
• InChI Key： DZHXIEMTUWOOQK-IUCAKERBSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1N1C=CC=N1

Computed Properties

• Exact Mass: 166.11072

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 311.1±35.0 °C(Predicted)
• PSA: 38.05
• pka: 14.67±0.40(Predicted)